Cas no 666-99-9 (Agaricinic Acid)

Agaricinic Acid structure

Product Name:Agaricinic Acid

CAS No:666-99-9

MF:C₂₂H₄₀O₇

MW:416.548808097839

CID:503760

PubChem ID:24891123

Update Time:2025-04-19

Agaricinic Acid Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Nonadecanetricarboxylicacid, 2-hydroxy-
- 2-hydroxynonadecane-1,2,3-tricarboxylic acid
- AGARIC ACID
- AGARIC ACID(P)
- (2S,3S)-2-Hydroxy-nonadecan-1,2,3-tricarbonsaeure
- (2S,3S)-2-Hydroxy-nonadecan-1,2,3-tricarbonsaeure (Agaricinsaeure)
- (2S,3S)-2-hydroxy-nonadecane-1,2,3-tricarboxylic acid
- Agaricic acid
- Agaricin
- Agaricinic acid
- Agaricinsaeure
- Laricic acid
- Lr-2-Hydroxy-nonadecan-1,2rF,3cF-tricarbonsaeure
- n-Hexadecylcitric acid
- 2-Hydroxy-1,2,3-nonadecanetricarboxylic acid
- 2-Hydroxy-1,2,3-nonadecanetricarboxylic acid
- NSC 60429
- NSC 65690
- alpha-Cetylcitric acid
- 1,2,3-NONADECANETRICARBOXYLIC ACID, 2-HYDROXY-
- .alpha.-Cetylcitric acid
- 2XE342S7L6
- NSC60429
- NSC65690
- DSSTox_CID_26705
- DSSTox_RID_81838
- DSSTox_GSID_46705
- Agaricinic AcidAgaricinic Acid
- SR-01000944837
- 2-HYDROXY-1,2,3-NON-DECANETRICARBOXLIC ACID
- 3-Carboxy-2-hexadecyl-3-hydroxy-pentanedioic acid
- Agaric acid, 97%
- 1,3-Nonadecanetricarboxylic acid, 2-hydroxy-
- NSC-60429
- CHEMBL78764
- AGARICINUM [HPUS]
- Tox21_112543_1
- CS-0032111
- AGARIC ACID (MART.)
- AGARICINUM
- AGARIC ACID [WHO-DD]
- AGARICIC ACID [MI]
- 1-hexadecyl-2-hydroxypropane-1,2,3-tricarboxylic acid
- Tox21_112543
- SR-01000944837-1
- 4-03-00-01284 (Beilstein Handbook Reference)
- DTXSID2046705
- BDBM50285551
- AKOS024362806
- NSC-65690
- HY-N4104
- NS00036058
- AGARICIC ACID, (+/-)-
- HZLCGUXUOFWCCN-UHFFFAOYSA-N
- NCI60_019676
- UNII-2XE342S7L6
- (+/-)-AGARICIC ACID
- Agaric acid sesquihydrate (Salt/Mix)
- CHEBI:210703
- SCHEMBL221768
- C22H40O7
- CCG-214259
- Q27255762
- Agaricic acid / Agaric acid
- NCGC00167547-02
- 2-Hydroxy-1,2,3-nona-decane-tricarboxylic acid
- (-)-2-Hydroxy-1,2,3-nonadecantricarbonsaeure
- 2-Hydroxy-1,2,3-nona?decane?tricarboxylic acid
- EINECS 211-566-5
- hexadecylcitric acid
- FT-0621937
- A-3920
- F82171
- BRN 1729981
- alpha-cetyl citric acid
- NCGC00167547-01
- AGARICACID
- L003754
- DTXCID0026705
- CAS-666-99-9
- 666-99-9
- AGARIC ACID [MART.]
- SBI-0653565.0001
- Agaricinic Acid
- MDL： MFCD00002665
- Inchi： 1S/C22H40O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20(25)26)22(29,21(27)28)17-19(23)24/h18,29H,2-17H2,1H3,(H,23,24)(H,25,26)(H,27,28)
- InChI Key： HZLCGUXUOFWCCN-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)(CC(=O)O)C(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 416.27700
Monoisotopic Mass: 416.27740361 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 20
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 132
Molecular Weight: 416.5
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: White crystalline powder. Odourless
Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 142 °C (decomposition)
Boiling Point: 454.85°C (rough estimate)
Flash Point: 275.9±26.6 °C
Refractive Index: 1.515
Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
PSA: 132.13000
LogP: 4.84900
Solubility: Soluble in boiling water \ alkali solution or hot glacial acetic acid, soluble in boiling ethanol, slightly soluble in cold water
Merck: 13,186
Specific Rotation: D19 -9° (NaOH)
Vapor Pressure: 0.0±3.0 mmHg at 25°C

Agaricinic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：RA5365000
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Agaricinic Acid Pricemore >>

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